(3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol

• IUPAC Name: (3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol
• InChI: InChI=1S/C12H16O5/c13-10-9(17-12(15)11(10)14)7-16-6-8-4-2-1-3-5-8/h1-5,9-15H,6-7H2/t9-,10-,11-,12?/m1/s1
• InChI Key: MCJZBXPFRYQYPY-KBIHSYGRSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC2C(C(C(O2)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)COC[C@@H]2[C@H]([C@H](C(O2)O)O)O
• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol

Description

(3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol is a chemical compound that belongs to the family of oxolane derivatives. This compound has gained significant attention from the scientific community due to its potential applications in various fields, including medicine, biotechnology, and chemistry.

Scientific Research Applications

Application in Solubility Studies

• Solubility in Ethanol-Water Solutions : A study investigated the solubilities of various compounds, including (3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol, in ethanol-water solutions. The research found that the solubilities of these compounds increase with the equilibrium temperature (Zhang, Gong, Wang, & Qu, 2012).

Synthesis and Structural Studies

• Synthesis and Reaction Studies : In another research, the synthesis and reaction of similar compounds were explored, specifically how they react with N-Bromosuccinimide in different conditions (Shin, Sato, Honda, & Yoshimura, 1983).
• Stereoselective Synthesis : A study focused on the stereoselective synthesis of (3S, 4R)-5-Phenylpentane-1, 3, 4-Triol, which shares structural similarities with the compound . This research highlights its importance in the synthesis of biologically active molecules (Rao, 2018).

Applications in Antioxidant Agents

• Antioxidant Combination Studies : A study combined antioxidants similar to (3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol, demonstrating significant radical scavenging activities. This research indicates potential applications in developing therapeutic agents for conditions involving free radical damage (Manfredini, Vertuani, Manfredi, Rossoni, Calviello, & Palozza, 2000).

Analytical Techniques in Pharmaceutical Products

• Empagliflozin Analysis : Research on analytical methods for the estimation of Empagliflozin, which chemically relates to (3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol, in pharmaceutical products has been conducted. This study enhances understanding of analytical techniques for similar compounds (Danao, 2021).

Inhibitory Effects in Biochemical Reactions

• Inhibition of Dihydrofolate Reductase : A study on inhibitors of dihydrofolate reductase from Mycobacterium tuberculosis involved compounds structurally related to (3R,4S,5R)-5-(phenylmethoxymethyl)oxolane-2,3,4-triol, offering insights into their potential application in treating diseases like tuberculosis (El-Hamamsy, Smith, Thompson, & Threadgill, 2007).

Corrosion Inhibition

• Corrosion Inhibition Activity : A study found that adenosine, which is structurally related to the specified compound, acts as an effective corrosion inhibitor for mild steel in hydrochloric acid solution (Sin, Umeda, Shironita, Rahim, & Saad, 2017).